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Introduction

Picoxystrobin is a broad-spectrum strobilurin fungicide used to control various fungal diseases

in crops.[1][2] Monitoring its residue levels in agricultural products and environmental samples

is crucial for ensuring food safety and environmental quality. Solid-phase extraction (SPE) is a

widely used sample preparation technique that effectively removes interfering matrix

components, thereby enhancing the accuracy and sensitivity of subsequent analytical

determination by methods such as gas chromatography (GC) or liquid chromatography (LC).[1]

[3][4] This application note provides a detailed protocol for the cleanup of picoxystrobin

residues from various matrices using SPE.

Principle of Solid-Phase Extraction
SPE is a chromatographic technique used to separate components of a mixture in a liquid

phase. The sample is passed through a solid adsorbent (the stationary phase), and the analyte

of interest is either retained on the sorbent while impurities pass through, or the impurities are

retained while the analyte passes through. The retained analyte is then eluted with a suitable

solvent. This process concentrates the analyte and removes interfering substances, leading to

a cleaner extract for analysis.
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Experimental Protocols
Sample Preparation and Extraction
The initial extraction of picoxystrobin from the sample matrix is a critical step. The choice of

extraction solvent depends on the sample type.

For Agricultural Products (e.g., fruits, vegetables):

Homogenize a representative sample (e.g., 20 g).

Add 50 mL of acetonitrile and blend at high speed for 2 minutes.[1][5]

For some matrices, a salting-out step with solid sodium chloride can be used to improve

the phase separation.[1][5]

Centrifuge the mixture and collect the acetonitrile supernatant.

For Soil Samples:

Weigh 5.0 g of the soil sample.

Extract with a mixture of acetone/1M HCl (75/25) and then with acetone using a wrist-

action shaker.[6]

Centrifuge the extract and collect the supernatant.

Solid-Phase Extraction (SPE) Cleanup
This protocol details the use of Florisil and Oasis HLB cartridges for the cleanup of

picoxystrobin extracts.

Materials:

SPE cartridges: Florisil (e.g., 1 g, 6 mL) or Oasis HLB

Extraction solvent: Acetonitrile or Acetone

Elution solvent: e.g., Acetone/n-hexane mixture
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SPE vacuum manifold

Nitrogen evaporator

Protocol for Florisil SPE Cartridge:

Cartridge Conditioning: Pre-condition the Florisil SPE cartridge by passing 5 mL of n-hexane

through it. Do not allow the cartridge to dry out.

Sample Loading: Load an aliquot of the sample extract (supernatant from the extraction

step) onto the conditioned cartridge.

Washing: Wash the cartridge with a suitable solvent to remove co-extracted interferences.

For example, a mixture of n-hexane and dichloromethane can be used.

Elution: Elute the retained picoxystrobin with an appropriate solvent mixture, such as

acetone/n-hexane. The exact composition and volume will depend on the specific application

and should be optimized.

Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable solvent (e.g., acetone) for chromatographic

analysis.[1]

Protocol for Oasis HLB SPE Cartridge (for soil extracts):

Cartridge Conditioning: Condition the Oasis HLB cartridge according to the manufacturer's

instructions, typically involving sequential washing with methanol and water.

Sample Loading: Load an aliquot of the soil extract onto the conditioned cartridge.[6]

Washing: Rinse the cartridge with a 15/85 methanol/water solution to remove polar

impurities.[6]

Elution: Elute picoxystrobin and its metabolites using ethyl acetate containing 0.1% formic

acid.[6]

Drying and Reconstitution: Evaporate the eluate and reconstitute the residue in a solvent

compatible with the analytical instrument.
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Data Presentation
The following tables summarize the quantitative data for picoxystrobin analysis using SPE

cleanup from various studies.

Table 1: Recovery of Picoxystrobin from Agricultural Products using Florisil SPE

Matrix
Spiking
Level
(mg/kg)

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Analytical
Method

Reference

Apple
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Hulled Rice
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Mushroom
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Pepper
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Soybean
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Mandarin
0.02, 0.05,

0.5
64.0 - 98.3 < 10

GC-ECD,

GC-MS
[3][4]

Oriental

Melon
0.01, 0.1, 2.0 87.7 - 101.5 3.5 - 9.6

GC-ECD,

GC-MS
[1][5]

Table 2: Method Detection and Quantification Limits for Picoxystrobin
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Matrix
Limit of
Detection
(LOD) (mg/kg)

Limit of
Quantification
(LOQ) (mg/kg)

Analytical
Method

Reference

Agricultural

Products
0.005 0.02

GC-ECD, GC-

MS
[3][4]

Oriental Melon 0.003 0.01
GC-ECD, GC-

MS
[1][5]

Table 3: Comparison with QuEChERS Method

Feature Traditional SPE QuEChERS

Time More time-consuming Faster

Solvent Consumption Higher Lower

Complexity
More complex (activation,

loading, washing, elution)

Simpler (extraction,

purification)

Purification Effect Generally better

Good, but may be less

effective for highly complex

matrices

Note: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a popular alternative to

traditional SPE for pesticide residue analysis and often involves a dispersive SPE (dSPE)

cleanup step.[7][8][9]
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Caption: Workflow for Picoxystrobin Analysis using SPE.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12398175/docs?utm_src=pdf-body-img#application-note-solid-phase-extraction-for-picoxystrobin-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Solid-phase extraction is a robust and effective method for the cleanup of picoxystrobin

residues in various matrices prior to chromatographic analysis. The use of Florisil or Oasis HLB

cartridges can provide satisfactory recoveries and low limits of detection. While alternative

methods like QuEChERS offer advantages in terms of speed and simplicity, traditional SPE

remains a valuable tool, particularly for complex matrices requiring a high degree of

purification. The specific SPE protocol, including the choice of sorbent and solvents, should be

optimized based on the sample matrix and the analytical instrumentation used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12398175/docs#application-note-solid-phase-
extraction-for-picoxystrobin-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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